Cas no 891127-84-7 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• CAS No: 891127-84-7
• MF: C₁₅H₉BrFN₃O₂
• MW: 362.153265714645
• CID: 5809144
• PubChem ID: 7244117
• Update Time: 2025-10-31

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-fluorobenzamide
• Benzamide, N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3-fluoro-
• N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-3-fluorobenzamide
• AKOS024656449
• GSK1072523A
• TCMDC-142453
• AB00679128-01
• 891127-84-7
• F2518-0445
• CHEMBL1630684
• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide

• Inchi： 1S/C15H9BrFN3O2/c16-11-6-4-9(5-7-11)14-19-20-15(22-14)18-13(21)10-2-1-3-12(17)8-10/h1-8H,(H,18,20,21)
• InChI Key： ZIXLJWMWCSUVBF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)C=C2)O1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 360.98622g/mol
• Monoisotopic Mass: 360.98622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• pka: 10.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide

Introduction to N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide (CAS No. 891127-84-7)

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 891127-84-7, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl and 3-fluorobenzamide moieties, make it a valuable scaffold for designing novel therapeutic agents.

The significance of this compound lies in its potential applications in the treatment of various diseases. Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to interact with biological targets in a highly specific manner. The presence of both bromine and fluorine substituents in the molecule enhances its pharmacological properties, making it an attractive candidate for further investigation.

In the context of contemporary pharmaceutical research, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide has been studied for its potential role in modulating inflammatory pathways and inhibiting the activity of key enzymes involved in disease progression. The 1,3,4-oxadiazole core is known for its stability and bioavailability, which are crucial factors in drug design. Additionally, the 3-fluorobenzamide group contributes to the molecule's lipophilicity, facilitating better absorption and distribution within the body.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural framework to develop analogs with enhanced efficacy and reduced side effects. The bromine substituent at the 4-position of the phenyl ring provides a handle for further chemical modifications, allowing scientists to fine-tune the molecule's properties for specific therapeutic applications.

The latest advancements in computational chemistry have enabled more accurate predictions of the biological activity of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide. Molecular docking studies have revealed that this compound can interact with various protein targets, including those involved in cancer signaling pathways and neurodegenerative diseases. These findings suggest that it may have therapeutic potential in treating conditions such as breast cancer and Alzheimer's disease.

Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed chemists to produce N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide with minimal byproducts, making it more suitable for preclinical and clinical studies. The efficiency of these synthetic routes has also reduced production costs, potentially leading to more affordable medications for patients.

The pharmacokinetic properties of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide have been thoroughly evaluated to understand how it behaves within the body. Studies indicate that it exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

In conclusion, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that improve patient outcomes.